![molecular formula C24H24N2O2 B4401278 1-[4-(benzyloxy)benzoyl]-4-phenylpiperazine](/img/structure/B4401278.png)
1-[4-(benzyloxy)benzoyl]-4-phenylpiperazine
Overview
Description
1-[4-(benzyloxy)benzoyl]-4-phenylpiperazine is a chemical compound that has gained significant attention in the field of scientific research. It is a piperazine derivative that has been synthesized for its potential applications in various fields such as medicinal chemistry, pharmacology, and drug discovery.
Mechanism of Action
The mechanism of action of 1-[4-(benzyloxy)benzoyl]-4-phenylpiperazine is not fully understood. However, it has been suggested that it acts as a dopamine D2 receptor antagonist, serotonin 5-HT1A receptor agonist, and serotonin 5-HT2A receptor antagonist. It has also been suggested to have an effect on the GABAergic and glutamatergic systems.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to increase dopamine and serotonin levels in the brain, which may contribute to its potential as an antidepressant and anxiolytic agent. It has also been found to have an effect on the GABAergic and glutamatergic systems, which may contribute to its potential as an antipsychotic agent.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[4-(benzyloxy)benzoyl]-4-phenylpiperazine in lab experiments include its potential as a multi-targeted agent, which may have applications in various fields such as medicinal chemistry, pharmacology, and drug discovery. However, the limitations include its limited availability and the need for further studies to fully understand its mechanism of action and potential applications.
Future Directions
For the study of 1-[4-(benzyloxy)benzoyl]-4-phenylpiperazine include further studies to fully understand its mechanism of action and potential applications. It may also be studied for its potential use in the treatment of other neurological disorders such as Huntington's disease and multiple sclerosis. Additionally, further studies may be conducted to explore its potential as a therapeutic agent for various types of cancer.
Scientific Research Applications
1-[4-(benzyloxy)benzoyl]-4-phenylpiperazine has been studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and drug discovery. It has been found to have potential as an antipsychotic, anxiolytic, and antidepressant agent. It has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
(4-phenylmethoxyphenyl)-(4-phenylpiperazin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O2/c27-24(26-17-15-25(16-18-26)22-9-5-2-6-10-22)21-11-13-23(14-12-21)28-19-20-7-3-1-4-8-20/h1-14H,15-19H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQZUIOKSKLKFLI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)OCC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{[5-(4-fluorophenyl)-2-furyl]methyl}(2-thienylmethyl)amine hydrochloride](/img/structure/B4401200.png)
![ethyl {4-[(2,6-difluorobenzoyl)amino]phenyl}carbamate](/img/structure/B4401206.png)
![4-({[2-(acetylamino)phenyl]amino}carbonyl)phenyl propionate](/img/structure/B4401217.png)
![3-{[(4-fluorophenyl)amino]carbonyl}phenyl acetate](/img/structure/B4401238.png)
![N-(2,4-difluorophenyl)-2-{[4-methyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4401243.png)
![N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-phenoxyacetamide](/img/structure/B4401244.png)
![4-(allyloxy)-N-[3-(4-morpholinyl)propyl]benzamide](/img/structure/B4401257.png)
![4-chloro-N-{[(2-methyl-8-quinolinyl)amino]carbonothioyl}benzamide](/img/structure/B4401264.png)
